Cas no 1805166-11-3 (5-(Difluoromethyl)-3,4-dihydroxypyridine)

• Product Name: 5-(Difluoromethyl)-3,4-dihydroxypyridine
• CAS No: 1805166-11-3
• MF: C₆H₅F₂NO₂
• MW: 161.106208562851
• CID: 4919016
• Update Time: 2025-07-02

5-(Difluoromethyl)-3,4-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3,4-dihydroxypyridine

• Inchi： 1S/C6H5F2NO2/c7-6(8)3-1-9-2-4(10)5(3)11/h1-2,6,10H,(H,9,11)
• InChI Key： KQKRMFYUFMWYGR-UHFFFAOYSA-N
• SMILES： FC(C1=CNC=C(C1=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 0.6
• Topological Polar Surface Area: 49.3

Additional information on 5-(Difluoromethyl)-3,4-dihydroxypyridine

Introduction to 5-(Difluoromethyl)-3,4-dihydroxypyridine (CAS No. 1805166-11-3)

5-(Difluoromethyl)-3,4-dihydroxypyridine, identified by its Chemical Abstracts Service (CAS) number 1805166-11-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule features a pyridine core substituted with hydroxyl and difluoromethyl groups, making it a structurally intriguing candidate for further chemical and biological exploration. The presence of both hydroxyl and difluoromethyl functional groups imparts unique electronic and steric properties, which are highly valuable in the design of novel therapeutic agents.

The compound's molecular structure suggests potential applications in the development of bioactive molecules targeting various disease pathways. Specifically, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, while the hydroxypyridine moiety can serve as a pharmacophore in medicinal chemistry. Recent advancements in computational chemistry have highlighted the role of such structural motifs in modulating enzyme activity, particularly in kinases and other enzyme-driven therapeutic targets.

In the context of modern drug discovery, 5-(Difluoromethyl)-3,4-dihydroxypyridine has garnered attention due to its versatility as a building block for more complex scaffolds. Researchers have leveraged its scaffold to develop inhibitors targeting inflammatory pathways, cancer metabolism, and infectious diseases. For instance, derivatives of this compound have been explored as potential antiviral agents, where the electron-withdrawing effect of the difluoromethyl group aids in optimizing interactions with viral proteases and polymerases.

One particularly compelling area of research involves the synthesis of 5-(Difluoromethyl)-3,4-dihydroxypyridine derivatives as kinase inhibitors. Kinases are pivotal enzymes in cellular signaling networks, and their dysregulation is implicated in numerous diseases, including cancer. The hydroxyl groups in this compound provide opportunities for hydrogen bonding interactions with key residues in kinase active sites, while the difluoromethyl group can improve solubility and pharmacokinetic profiles. Preliminary studies have demonstrated promising inhibitory activity against several kinases, paving the way for further optimization.

The synthesis of 5-(Difluoromethyl)-3,4-dihydroxypyridine itself presents an interesting challenge due to its functional complexity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated hydrogenation, have been employed to construct its core structure efficiently. Additionally, protecting group strategies are often necessary to prevent unwanted side reactions between the hydroxyl and difluoromethyl functionalities during multi-step syntheses.

From a computational perspective, molecular modeling studies have been instrumental in understanding the binding modes of 5-(Difluoromethyl)-3,4-dihydroxypyridine analogs with biological targets. These studies not only predict binding affinities but also provide insights into structural modifications that could enhance potency and selectivity. For example, virtual screening campaigns have identified novel derivatives with improved interactions at specific binding pockets in protein targets.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a lead molecule for drug development. Several academic groups and biotechnology companies have reported synthetic routes to modified versions of 5-(Difluoromethyl)-3,4-dihydroxypyridine, each aiming to fine-tune its pharmacological properties. Notably, some researchers have focused on incorporating additional functional groups or extending the pyridine ring to explore new chemical space.

Future directions for research on 5-(Difluoromethyl)-3,4-dihydroxypyridine may include exploring its role in modulating non-protein targets such as nucleic acids or lipids. Additionally, investigating its behavior under physiological conditions could provide insights into potential toxicity or side effects early in the drug development process. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds used in drug discovery. As computational tools become more sophisticated and synthetic techniques advance, compounds like 5-(Difluoromethyl)-3,4-dihydroxypyridine will continue to serve as valuable starting points for innovation. Their unique structural features offer chemists a rich palette for designing molecules that interact selectively with biological systems.